Cas no 201043-98-3 (3-azidobutan-2-ol)

• Product Name: 3-azidobutan-2-ol
• CAS No: 201043-98-3
• MF: C₄H₉N₃O
• MW: 115.133760213852
• MDL: MFCD23829008
• CID: 3884344
• Update Time: 2026-04-20

3-azidobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3-azido-
• 3-azidobutan-2-ol

• MDL： MFCD23829008

Additional information on 3-azidobutan-2-ol

Recent Advances in the Application of 3-azidobutan-2-ol (CAS: 201043-98-3) in Chemical Biology and Pharmaceutical Research

3-azidobutan-2-ol (CAS: 201043-98-3) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. Recent studies have highlighted its potential in drug discovery, bioconjugation, and materials science. This research brief synthesizes the latest findings on the synthesis, applications, and mechanistic insights of this compound, providing a comprehensive overview for professionals in the field.

The compound's azido and hydroxyl functional groups enable diverse chemical transformations, making it a valuable intermediate in click chemistry and bioorthogonal reactions. A 2023 study published in Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of triazole-containing drug candidates through copper-catalyzed azide-alkyne cycloaddition (CuAAC). The researchers reported enhanced pharmacokinetic properties of the resulting compounds, suggesting 3-azidobutan-2-ol's utility in medicinal chemistry optimization.

In bioconjugation applications, 3-azidobutan-2-ol has shown promise for protein labeling and modification. A recent ACS Chemical Biology paper detailed its use in site-specific antibody-drug conjugate (ADC) development, where the hydroxyl group facilitated controlled linker attachment while maintaining antibody stability. This approach addressed common challenges in ADC heterogeneity, potentially improving therapeutic outcomes.

Mechanistic studies have revealed interesting aspects of 3-azidobutan-2-ol's reactivity. Quantum chemical calculations published in Organic & Biomolecular Chemistry provided insights into its conformational preferences and electronic structure, explaining its selective reactivity patterns. These findings are guiding the design of more efficient synthetic routes and novel derivatives with tailored properties.

The compound's safety profile and handling considerations have also been investigated. Recent toxicological assessments indicate that while 3-azidobutan-2-ol requires standard azide precautions, it exhibits favorable stability characteristics compared to related azido compounds. This makes it particularly suitable for industrial-scale applications where safety and stability are paramount.

Looking forward, researchers are exploring 3-azidobutan-2-ol's potential in emerging areas such as PROTAC development and bioimaging probes. Preliminary results from ongoing studies suggest its azido group may enable novel strategies for targeted protein degradation and cellular tracking. These developments position 3-azidobutan-2-ol as a compound of continuing interest in chemical biology and pharmaceutical innovation.